Cas no 2229118-69-6 (1-ethyl-5-(oxiran-2-yl)-1H-1,2,4-triazole)

• Product Name: 1-ethyl-5-(oxiran-2-yl)-1H-1,2,4-triazole
• CAS No: 2229118-69-6
• MF: C₆H₉N₃O
• MW: 139.155160665512
• CID: 6000856
• PubChem ID: 165857168
• Update Time: 2025-05-23

1-ethyl-5-(oxiran-2-yl)-1H-1,2,4-triazole Chemical and Physical Properties

Names and Identifiers

• 1-ethyl-5-(oxiran-2-yl)-1H-1,2,4-triazole
• EN300-1779331
• 2229118-69-6

• Inchi： 1S/C6H9N3O/c1-2-9-6(5-3-10-5)7-4-8-9/h4-5H,2-3H2,1H3
• InChI Key： IGBKZLXOJCXXRV-UHFFFAOYSA-N
• SMILES： O1CC1C1=NC=NN1CC

Computed Properties

• Exact Mass: 139.074561919g/mol
• Monoisotopic Mass: 139.074561919g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 130
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 43.2Ų

Additional information on 1-ethyl-5-(oxiran-2-yl)-1H-1,2,4-triazole

1-Ethyl-5-(oxiran-2-yl)-1H-1,2,4-triazole: A Comprehensive Overview

1-Ethyl-5-(oxiran-2-yl)-1H-1,2,4-triazole is a versatile organic compound with the CAS number No. 2229118-69-6. This compound has garnered significant attention in the scientific community due to its unique structural properties and potential applications in various fields. The molecule consists of a triazole ring system, which is a five-membered aromatic heterocycle containing three nitrogen atoms. The presence of an ethyl group and an oxirane (epoxide) substituent further enhances its chemical reactivity and functional versatility.

The triazole ring in 1H-1,2,4-triazole derivatives is known for its stability and ability to form strong hydrogen bonds, making it a valuable component in pharmaceuticals and agrochemicals. Recent studies have explored the use of 1H-1,2,4-triazole derivatives in the development of new drug candidates targeting various diseases. For instance, researchers have reported that certain triazole-containing compounds exhibit potent anti-inflammatory and anticancer activities, suggesting their potential as therapeutic agents.

The oxirane (epoxide) group attached to the triazole ring introduces additional reactivity to the molecule. Epoxides are known for their ability to undergo nucleophilic ring-opening reactions, which can be exploited in organic synthesis to create complex molecules with desired functionalities. In the case of 5-(oxiran-2-yl)-1H-1,2,4-triazole, this reactivity has been leveraged in the synthesis of advanced materials and biologically active compounds.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 1H-1,2,4-triazole derivatives, including 1-ethyl substituted analogs. These methods often involve multi-component reactions or click chemistry approaches, which allow for the rapid construction of complex molecules with high precision. The integration of computational chemistry tools has further enhanced our understanding of the electronic properties and reactivity patterns of these compounds.

In terms of applications, 1H-1,2,4-triazole derivatives have found utility in diverse areas such as catalysis, material science, and biotechnology. For example, certain triazole-containing materials have been reported to exhibit excellent catalytic activity in organic transformations. Additionally, these compounds have been explored as building blocks for constructing advanced materials with tailored properties.

The study of oxirane-containing triazoles has also led to insights into their biological activities. Recent research has demonstrated that these compounds can modulate key biological pathways involved in disease progression. For instance, certain derivatives have shown promise as inhibitors of enzymes associated with cancer and neurodegenerative diseases.

Moreover, the combination of ethyl substitution and epoxide functionality in 1H-1,2,4-triazole derivatives has opened new avenues for drug delivery systems. The ethyl group contributes to lipophilicity, enhancing membrane permeability, while the epoxide group can serve as a reactive site for conjugation with targeting ligands or therapeutic agents.

In conclusion, 1-Ethyl-5-(oxiran-2-yl)-1H-1